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Compound of Interest

Compound Name: 3-Cyanopyridine

Cat. No.: B1664610 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety protocols,

operational plans, and disposal procedures for 3-Cyanopyridine, ensuring a secure laboratory

environment.

Chemical Identifier:

Name: 3-Cyanopyridine

Synonyms: Nicotinonitrile

CAS Number: 100-54-9

Molecular Formula: C6H4N2

Hazard Summary: 3-Cyanopyridine is harmful if swallowed, causes skin irritation, and can

lead to serious eye irritation.[1][2] It may also cause respiratory irritation.[2] It is crucial to

handle this compound with care, utilizing appropriate personal protective equipment and

adhering to safe laboratory practices.

Personal Protective Equipment (PPE)
The following table summarizes the necessary PPE for handling 3-Cyanopyridine, based on

safety data sheet recommendations.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][3] A face shield may also be

appropriate.[4]

Protects against splashes and

airborne particles that can

cause serious eye damage.[1]

[4]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile gloves with

a minimum thickness of 5 mil).

[1][3][4]

Provides a barrier against skin

contact, which can cause

irritation.[2][5][6] Breakthrough

times can be short, so

immediate replacement after

contamination is crucial.[4]

Double gloving is

recommended for extended

operations.[4]

Skin and Body Protection

Chemical-resistant lab coat or

fire/flame resistant and

impervious clothing.[1][3][4]

Prevents contamination of

personal clothing and skin.[5]

[6]

Respiratory Protection

Use in a certified chemical

fume hood is the primary

means of controlling inhalation

exposure.[4] If a fume hood is

not available or if exposure

limits are exceeded, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.[1][4][5][6]

Protects against inhalation of

dust or vapors, which can

cause respiratory tract

irritation.[2][5][6]

Handling and Storage Procedures
Handling:

Avoid contact with skin and eyes.[7][8][9]

Do not breathe dust or vapors.[2][7]
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Wash hands and any exposed skin thoroughly after handling.[1][7]

Do not eat, drink, or smoke when using this product.[1][9]

Use only in a well-ventilated area, preferably a chemical fume hood.[5][6]

Minimize dust generation and accumulation.[5][6]

Keep away from open flames, hot surfaces, and sources of ignition.[2][7]

Storage:

Store in a cool, dry, and well-ventilated place.[5][6][7][8]

Keep the container tightly closed.[5][6][7][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[7]

First-Aid Measures
In the event of exposure, immediate action is critical. The following table outlines the

recommended first-aid procedures.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[5][6] Wash clothing before

reuse.[5][6] Get medical aid.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5][6] Remove

contact lenses if present and easy to do.[1]

Continue rinsing.[1] Get medical aid

immediately.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1] If the victim is conscious and alert, give

2-4 cupfuls of milk or water.[5][6] Never give

anything by mouth to an unconscious person.[1]

[5][6] Call a doctor or Poison Control Center

immediately.[1][3]

Spill and Disposal Plan
Accidental Release Measures:

Evacuate Personnel: Isolate the hazard area and deny entry to unnecessary and

unprotected personnel.[8][10]

Ensure Ventilation: Provide adequate ventilation.[5][6][8]

Remove Ignition Sources: Remove all sources of ignition.[2][10]

Containment and Clean-up:
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Wear appropriate personal protective equipment during clean-up.[3][8][10]

For solid spills, avoid dust formation.[1][8] Sweep up or vacuum up spillage and collect it in

a suitable, closed container for disposal.[3][8]

For liquid spills, absorb the spill with inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.[5][6]

After material collection, flush the area with water.[10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1] Do not let

the product enter drains, sewers, or waterways.[8][10]

Disposal:

Dispose of contents and container in accordance with federal, state, and local regulations.[1]

[5]

Contaminated materials should be treated as hazardous waste.

Workflow for Handling 3-Cyanopyridine
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of 3-Cyanopyridine.
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Workflow for Handling 3-Cyanopyridine

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Emergency Procedures

Verify Fume Hood Operation

Check Eyewash & Safety Shower

Don Appropriate PPE

Conduct all work in fume hood

Minimize dust/aerosol generation

Use appropriate tools

Decontaminate work area

Doff PPE correctly

Wash hands thoroughly

Collect waste in labeled, sealed container

Dispose as hazardous waste per regulations

Spill or Exposure

Follow First-Aid Measures Execute Spill Response Plan

Click to download full resolution via product page

Caption: Standard operating procedure for handling and disposing of 3-Cyanopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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